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Abstract
This technical guide provides a comprehensive literature review on the discovery and synthesis

of p-Menthan-7-ol, a significant fragrance and flavor compound. Primarily targeting

researchers, scientists, and professionals in drug development and chemical synthesis, this

document details the historical context of its discovery by Firmenich chemists A.F. Thomas and

G. Ohloff in the 1970s. It outlines the key synthetic methodologies, focusing on the catalytic

hydrogenation of cuminaldehyde, and presents detailed experimental protocols. Quantitative

data, including physical properties, spectroscopic characteristics, and reaction yields, are

systematically tabulated for clarity and comparative analysis. Visual diagrams generated using

Graphviz are included to illustrate the primary synthesis pathway and the experimental

workflow, providing a clear and concise overview of the process.

Introduction
p-Menthan-7-ol, systematically known as 4-(isopropyl)cyclohexylmethanol, is a monoterpenoid

alcohol valued for its fresh, clean, and floral aroma, often reminiscent of lily-of-the-valley

(muguet).[1][2] It is widely used as a fragrance ingredient in a variety of consumer products,

including perfumes, cosmetics, soaps, and detergents.[3] Commercially, it is well-known under

the trade name Mayol®, produced by Firmenich.[4] The commercial product is typically a

mixture of its cis and trans stereoisomers, with the cis isomer being the major component and

contributing significantly to its characteristic scent.[2][3] This review focuses on the seminal

work that led to the discovery and development of the synthesis of this important alicyclic

compound.
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Historical Context and Discovery
The discovery of p-Menthan-7-ol can be traced back to the early 1970s through the work of

A.F. Thomas and G. Ohloff at the Swiss fragrance and flavor company Firmenich SA. Their

research into alicyclic compounds for use in perfumery led to the synthesis and

characterization of p-Menthan-7-ol. The key findings and methodologies were disclosed in

Swiss patent CH 581592, filed in 1973, and subsequently in US patent 3,993,604 in 1976.[1]

These patents laid the groundwork for the industrial production of p-Menthan-7-ol.

Synthesis of p-Menthan-7-ol
The primary and most commercially viable route for the synthesis of p-Menthan-7-ol is the

catalytic hydrogenation of cuminaldehyde (4-isopropylbenzaldehyde).[3] Another potential

starting material mentioned in the literature is β-pinene.[3] This review will focus on the well-

documented synthesis from cuminaldehyde.

The process involves the reduction of both the aromatic ring and the aldehyde functional group

of cuminaldehyde. This transformation is typically achieved in a single step using a suitable

catalyst under high pressure and temperature.

Synthesis Pathway from Cuminaldehyde
The overall synthetic transformation is as follows:

Cuminaldehyde
(4-Isopropylbenzaldehyde)

p-Menthan-7-ol
(4-Isopropylcyclohexylmethanol)

(cis/trans mixture)

H₂ / Ru on Charcoal
130°C, 100 atm

Click to download full resolution via product page

Caption: Synthesis of p-Menthan-7-ol from Cuminaldehyde.

Experimental Protocols
The following experimental protocol is based on the methodology described for the synthesis of

4-Isopropyl-cyclohexylmethanol, which is consistent with the early discoveries.[5]
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Objective: To synthesize a mixture of cis- and trans-4-isopropyl-cyclohexylmethanol from

cuminaldehyde.

Materials:

Cuminaldehyde (200 g)

1,2-dimethoxyethane (200 g)

Ruthenium on charcoal (5%) (6 g)

Stainless steel autoclave

Filtration apparatus

Fractional distillation apparatus

Procedure:

A mixture of 200 g of cuminaldehyde, 200 g of 1,2-dimethoxyethane, and 6 g of 5%

ruthenium on charcoal is placed in a stainless steel autoclave.[5]

The autoclave is sealed and the reaction mixture is heated to 130°C under a pressure of 100

atm for 25 hours.[5]

After the reaction period, the autoclave is cooled to room temperature and the pressure is

carefully released.

The reaction mixture is filtered to remove the ruthenium catalyst.[5]

The filtrate is then subjected to fractional distillation to isolate the product.[5]

The resulting product is a mixture of cis- and trans-4-isopropyl-cyclohexylmethanol.[5]

Experimental Workflow
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Reaction Preparation

Hydrogenation Reaction

Product Isolation

Charge autoclave with:
- Cuminaldehyde (200 g)

- 1,2-dimethoxyethane (200 g)
- 5% Ru on Charcoal (6 g)

Heat to 130°C

Pressurize to 100 atm

Maintain for 25 hours

Cool down and depressurize

Filter to remove catalyst

Fractional distillation of filtrate

Collect p-Menthan-7-ol
(cis/trans mixture)

Click to download full resolution via product page

Caption: Experimental workflow for p-Menthan-7-ol synthesis.
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Quantitative Data
Physical and Chemical Properties

Property Value Reference(s)

Molecular Formula C₁₀H₂₀O [6]

Molecular Weight 156.27 g/mol [6]

Appearance Clear, colorless liquid [3]

Odor Fresh, clean, floral, muguet [1][2]

Boiling Point 215-217 °C [3]

Density 0.912-0.920 g/cm³ at 20°C [6]

Refractive Index 1.466-1.471 at 20°C [6]

Solubility
Practically insoluble in water;

Soluble in ethanol
[6]

Reaction Yield and Isomer Composition
Parameter Value Reference(s)

Yield 85% [5]

cis:trans Isomer Ratio 70:30 (by weight) [5]

Commercial cis Isomer

Content
60-80% [2][3]

Commercial trans Isomer

Content
20-40% [2][3]

Spectroscopic Data
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Technique Key Data Points Reference(s)

¹³C NMR
Data available in public

databases.
[6]

IR Spectroscopy
Data available in public

databases.
[6]

Mass Spectrometry (GC-MS)
Data available in public

databases.
[6]

Biological Activity and Signaling Pathways
p-Menthan-7-ol is primarily utilized for its organoleptic properties as a fragrance and flavoring

agent.[6] A review of the existing scientific literature reveals no significant research into its

specific interactions with biological signaling pathways in the context of drug development. Its

safety for use in consumer products has been assessed, with a focus on dermatological effects

such as skin sensitization.[4]

Conclusion
The discovery of p-Menthan-7-ol by researchers at Firmenich in the 1970s marked a notable

advancement in the field of fragrance chemistry. The development of a robust synthesis via the

catalytic hydrogenation of cuminaldehyde has enabled its large-scale production and

widespread use in the fragrance industry. This review has provided a detailed account of the

historical discovery, a comprehensive experimental protocol for its synthesis, and a compilation

of its key quantitative data. While its biological activities beyond sensory perception are not a

current area of extensive research, p-Menthan-7-ol remains a cornerstone of modern

perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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